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For Researchers, Scientists, and Drug Development Professionals

Abstract
Veramid, a combination drug formulation, leverages the synergistic effects of a barbiturate and

a pyrazolone derivative to achieve its therapeutic actions. This technical guide provides a

comprehensive overview of the core physical and chemical properties of Veramid's active

pharmaceutical ingredients, Barbital and Aminopyrine. It includes a compilation of their known

physicochemical data, methodologies for their analysis, and an exploration of their combined

pharmacological mechanism of action. This document is intended to serve as a foundational

resource for researchers and professionals engaged in the study and development of

combination drug products.

Introduction
Veramid is the synonym for a drug formulation composed of two active ingredients: Barbital

and Aminopyrine.[1] Historically, this combination was utilized for its analgesic (pain-relieving)

and antipyretic (fever-reducing) properties.[2] The formulation aimed to combine the sedative

and hypnotic effects of Barbital with the anti-inflammatory and analgesic actions of
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Aminopyrine. Understanding the individual and combined properties of these components is

crucial for any contemporary research or development involving similar drug combinations.

Physical and Chemical Properties
The physical and chemical characteristics of a drug substance are fundamental to its

formulation, delivery, and pharmacological activity. While experimental data for the specific

Veramid mixture is scarce in recent literature, the properties of its individual components,

Barbital and Aminopyrine, are well-documented.

Physicochemical Data of Veramid Components
The following tables summarize the key physical and chemical properties of Barbital and

Aminopyrine. This data is essential for predicting the behavior of the combined formulation.

Table 1: Physical Properties of Veramid Components

Property Barbital Aminopyrine

Physical State Crystalline solid Crystalline solid

Melting Point 190 °C[3] 107-109 °C

Solubility Water: 7460 mg/L (25 °C)[3] Water: 58.8 g/L (20 °C)

LogP 0.65[3] 0.9

pKa 8.14 (15 °C)[3] 5.04

Table 2: Chemical Identification of Veramid Components

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1219812/docs?utm_src=pdf-body#veramid-a-technical-guide-to-its-physical-and-chemical-properties
https://www.benchchem.com/product/b1219812/docs?utm_src=pdf-body#veramid-a-technical-guide-to-its-physical-and-chemical-properties
https://www.benchchem.com/product/b1219812/docs?utm_src=pdf-body#veramid-a-technical-guide-to-its-physical-and-chemical-properties
https://www.mdpi.com/2297-8739/7/2/29
https://www.mdpi.com/2297-8739/7/2/29
https://www.mdpi.com/2297-8739/7/2/29
https://www.mdpi.com/2297-8739/7/2/29
https://www.benchchem.com/product/b1219812/docs?utm_src=pdf-body#veramid-a-technical-guide-to-its-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219812?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Barbital Aminopyrine

IUPAC Name
5,5-diethyl-1,3-diazinane-

2,4,6-trione

4-(dimethylamino)-1,5-

dimethyl-2-phenyl-1H-pyrazol-

3(2H)-one

Molecular Formula C₈H₁₂N₂O₃ C₁₃H₁₇N₃O

Molecular Weight 184.19 g/mol [3] 231.29 g/mol

CAS Number 57-44-3[3] 58-15-1

PubChem CID 2294[3] 6009

Table 3: Computed Properties of the Veramid Mixture

Property Value

Molecular Formula C₂₁H₂₉N₅O₄[4]

Molecular Weight 415.5 g/mol [4]

Experimental Protocols
The accurate analysis of Veramid requires methods capable of simultaneously identifying and

quantifying both Barbital and Aminopyrine. Due to the historical nature of this drug combination,

modern, validated protocols for the specific mixture are not readily available. However, based

on established analytical techniques for barbiturates and analgesic compounds, a general

workflow can be outlined.[3][5][6][7][8][9][10]

General Analytical Workflow for Veramid
This workflow describes a generalized procedure for the qualitative and quantitative analysis of

a Veramid formulation.
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General Analytical Workflow for Veramid

Sample Preparation

Qualitative Analysis Quantitative Analysis
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(e.g., Tablet)
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Thin-Layer Chromatography (TLC)

Aliquots of Filtrate

Colorimetric Tests
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High-Performance Liquid Chromatography (HPLC)
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Aliquots of Filtrate
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Postulated Mechanism of Action of Veramid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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